Cas no 1246817-28-6 (Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride)

• Product Name: Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride
• CAS No: 1246817-28-6
• MF: C₂₂H₂₆N₄O
• MW: 362.468044757843
• CID: 4554571
• Update Time: 2025-05-24

Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride Chemical and Physical Properties

Names and Identifiers

• Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride
• (aS,S)--Amino-a-[[1-[[4-(2-pyridinyl)phenyl]methyl]hydrazino]methyl]benzenepropanol-d5 Trihydrochloride
• (αS,βS)-β-AMino-α-[[1-[[4-(2-pyridinyl)phenyl]Methyl]hydrazino]Methyl]benzenepropanol-d5 Trihydrochloride

• Inchi： 1S/C22H26N4O/c23-20(14-17-6-2-1-3-7-17)22(27)16-26(24)15-18-9-11-19(12-10-18)21-8-4-5-13-25-21/h1-13,20,22,27H,14-16,23-24H2/t20-,22-/m0/s1
• InChI Key： BBMPHERXUYPXDO-UNMCSNQZSA-N
• SMILES： c1(ccccc1)C[C@H](N)[C@@H](O)CN(N)Cc1ccc(-c2ncccc2)cc1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 620.2±55.0 °C at 760 mmHg
• Flash Point: 328.9±31.5 °C
• Solubility: Water
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride

Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride: A Comprehensive Overview

The compound with CAS No. 1246817-28-6, known as Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and medicinal chemistry. This compound is a derivative of Atazanavir, a well-known protease inhibitor used in the treatment of HIV/AIDS. The d5 designation indicates the presence of five deuterium atoms, which are often incorporated into molecules for various purposes, including metabolic studies and drug development.

Des-N-(methoxycarbonyl)-L-tert-leucine is a peptide-based moiety that plays a crucial role in the structure of this compound. The inclusion of this group enhances the molecule's stability and bioavailability, making it an attractive candidate for therapeutic applications. The Trihydrochloride salt form ensures optimal solubility and pharmacokinetic properties, which are essential for effective drug delivery.

Recent studies have highlighted the potential of Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride in improving the efficacy of antiretroviral therapy. Researchers have demonstrated that the deuterium substitution in this compound significantly reduces the rate of metabolism, thereby extending its half-life and enhancing its therapeutic window. This advancement is particularly important in the context of HIV treatment, where maintaining consistent drug levels is critical for preventing viral resistance.

The synthesis of this compound involves a multi-step process that combines peptide chemistry with isotopic labeling techniques. The use of deuterium atoms in the molecule not only aids in stabilizing the structure but also provides a unique tool for studying drug metabolism and pharmacokinetics using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride is being explored for its potential in developing next-generation antiretroviral drugs. Its ability to inhibit viral proteases with high specificity makes it a promising candidate for combination therapies aimed at improving treatment outcomes and reducing adverse effects.

Moreover, the incorporation of deuterium atoms into this compound has opened new avenues for research into drug metabolism and pharmacodynamics. By studying the deuterated version of Atazanavir, scientists can gain deeper insights into the molecular mechanisms underlying drug action and resistance, paving the way for more effective therapeutic strategies.

In conclusion, Des-N-(methoxycarbonyl)-L-tert-leucine Atazanavir-d5 Trihydrochloride represents a significant advancement in the field of antiretroviral therapy. Its unique structural features, combined with recent research findings, position it as a key player in the development of more effective and sustainable treatments for HIV/AIDS. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes and advancing our understanding of viral pathogenesis.